{4-[(3,4-dichlorobenzoyl)amino]phenoxy}acetic acid

• IUPAC Name: 2-[4-[(3,4-dichlorobenzoyl)amino]phenoxy]acetic acid
• InChI: InChI=1S/C15H11Cl2NO4/c16-12-6-1-9(7-13(12)17)15(21)18-10-2-4-11(5-3-10)22-8-14(19)20/h1-7H,8H2,(H,18,21)(H,19,20)
• InChI Key: BRANVKNXYPCRBM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1NC(=O)C2=CC(=C(C=C2)Cl)Cl)OCC(=O)O
• Molecular Formula: C15H11Cl2NO4
• Molecular Weight: 340.2 g/mol

Description

{4-[(3,4-dichlorobenzoyl)amino]phenoxy}acetic acid, also known as dicamba, is a selective herbicide widely used in agriculture to control broadleaf weeds. Its chemical structure consists of a benzene ring, a carboxylic acid group, and an amine group.

Mechanism of Action

Dicamba acts as a synthetic auxin, disrupting the normal growth and development of plants. It is absorbed by the leaves and stems of plants and moves through the phloem to the growing points, where it causes abnormal growth and eventually death. Dicamba also affects the root system of plants, reducing their ability to absorb nutrients and water.
Biochemical and Physiological Effects:
Dicamba has been shown to affect several biochemical and physiological processes in plants, including the regulation of gene expression, cell division, and hormone metabolism. It also affects the activity of several enzymes involved in plant growth and development.

Advantages and Limitations for Lab Experiments

Dicamba is a useful tool for studying plant growth and development, as well as the effects of herbicides on non-target plants. Its selectivity for broadleaf weeds makes it a valuable tool for weed control in agriculture. However, its use can also lead to off-target effects, affecting nearby crops and non-target plants.

Future Directions

Future research on {4-[(3,4-dichlorobenzoyl)amino]phenoxy}acetic acid could focus on developing new formulations that reduce off-target effects and increase selectivity for specific weed species. Research could also focus on the effects of this compound on soil microorganisms and other non-target organisms. Additionally, new methods for synthesizing this compound could be developed to improve yield and reduce environmental impact.

Synthesis Methods

Dicamba can be synthesized through several methods, including the reaction of 3,4-dichlorobenzoyl chloride with 4-aminophenol, followed by esterification with chloroacetic acid. Another method involves the reaction of 3,4-dichlorobenzoic acid with 4-aminophenol, followed by esterification with chloroacetic acid. Both methods require careful control of the reaction conditions to achieve high yields and purity.

Scientific Research Applications

Dicamba has been extensively studied for its herbicidal properties and its effects on non-target plants. It has been found to be effective against a wide range of broadleaf weeds, including those resistant to other herbicides. Dicamba is also used in combination with other herbicides to enhance their efficacy.